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Compound of Interest

Compound Name: Lithospermic Acid

Cat. No.: B1674889

For Immediate Implementation: This document provides comprehensive guidance on the safe
and compliant disposal of Lithospermic Acid, ensuring the safety of laboratory personnel and
the protection of the environment. The following procedures are designed for researchers,
scientists, and drug development professionals.

While Lithospermic Acid is not classified as a hazardous substance under the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals, adherence to proper
disposal protocols for all laboratory chemicals is a critical component of responsible research
and development.[1][2]

Summary of Safety and Handling Information

For quick reference, the following table summarizes key logistical and safety data for
Lithospermic Acid.
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Parameter Information Source

Not a hazardous substance or

GHS Classification ) [1][2]
mixture
CAS Number 28831-65-4 [2]
Molecular Formula C27H22012 [1]
Molecular Weight 538.46 g/mol [1]
Appearance Solid [1]
Storage Temperature -20°C, protect from light [1]
DMSO, Pyridine, Methanol,
Recommended Solvents [3]
Ethanol

o Strong acids/alkalis, strong
Incompatibilities o . [1]
oxidizing/reducing agents

Step-by-Step Disposal Protocol for Lithospermic
Acid

This protocol outlines the necessary steps for the disposal of pure Lithospermic Acid and
solutions containing Lithospermic Acid.

Personal Protective Equipment (PPE)

Before beginning any disposal procedure, ensure you are wearing the appropriate PPE:
o Safety glasses or goggles
o Standard laboratory coat

o Chemical-resistant gloves (e.g., nitrile)

Disposal of Solid Lithospermic Acid

For the disposal of solid, unadulterated Lithospermic Acid:
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Containerization: Place the solid Lithospermic Acid in a clearly labeled, sealed container.
The label should include the name of the chemical and indicate that it is non-hazardous
waste.

Waste Stream: Dispose of the container in the designated non-hazardous solid chemical
waste stream, in accordance with your institution's specific waste management policies.

Disposal of Lithospermic Acid Solutions

For the disposal of solutions containing Lithospermic Acid:

Solvent Check: Identify the solvent used to dissolve the Lithospermic Acid. The disposal
method will be determined by the hazards associated with the solvent.

Aqueous Solutions: If Lithospermic Acid is dissolved in a non-hazardous aqueous buffer,
the solution can typically be disposed of down the drain with copious amounts of water,
provided this is permitted by local regulations and your institution's environmental health and
safety (EHS) department.

Organic Solvent Solutions: If Lithospermic Acid is dissolved in a flammable or otherwise
hazardous organic solvent (e.g., Methanol, Ethanol, DMSO), the solution must be collected
as hazardous chemical waste.

o Containerization: Collect the solution in a properly labeled, sealed, and compatible waste
container. The label must clearly indicate all chemical constituents and their approximate
concentrations.

o Waste Collection: Arrange for the collection of the hazardous waste container by your
institution's EHS department or a licensed chemical waste disposal contractor.

Decontamination of Glassware and Equipment

All glassware and equipment that have come into contact with Lithospermic Acid must be
decontaminated prior to reuse or disposal.

« Initial Rinse: Rinse the glassware or equipment with a suitable solvent (e.g., ethanol or
acetone) to remove any residual Lithospermic Acid. Collect this initial rinsate as chemical
waste, following the procedures for organic solvent solutions.
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e Washing: Wash the rinsed items with soap and water.
¢ Final Rinse: Perform a final rinse with deionized water.

e Drying: Allow the glassware and equipment to air dry or use an appropriate drying oven.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Lithospermic Acid.
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Start: Lithospermic Acid Waste

:

Is the waste solid
Lithospermic Acid?

Dispose in non-hazardous
solid chemical waste.

Identify the solvent.

:

Is the solvent hazardous
(e.g., flammable, toxic)?

Collect in a labeled hazardous
waste container for EHS pickup.

Dispose down the drain with
copious water (check local regulations).

Click to download full resolution via product page

Caption: Disposal decision workflow for Lithospermic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of Lithospermic Acid: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674889#lithospermic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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